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Compound of Interest

Compound Name: 2-Isopropyl-4-methylnicotinonitrile
Cat. No.: B13943180
Get Quote
\ J

Executive Summary

This technical guide provides a comprehensive spectroscopic analysis of 2-Isopropyl-4-
methylnicotinonitrile (CAS 2105944-09-8), a critical intermediate in the synthesis of KRAS
G12C inhibitors, including Sotorasib (AMG 510).

The precise characterization of this pyridine derivative is pivotal for drug development
professionals. Its structural integrity directly impacts the yield and purity of the subsequent
Hofmann rearrangement or hydrolysis steps used to generate the active 3-aminopyridine
scaffold. This guide details the expected NMR, IR, and MS signatures, providing a self-
validating protocol for confirming identity and assessing purity.

Structural Context & Synthesis

Understanding the synthetic origin of the molecule allows for better impurity profiling. 2-
Isopropyl-4-methylnicotinonitrile is typically synthesized via a condensation-cyclization
reaction.

Core Synthetic Pathway
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The most scalable industrial route involves the condensation of 2-isobutyryl-3-methyl-2-
butenenitrile (or related enamino nitriles) with ammonium acetate. This "one-pot" cyclization
constructs the pyridine ring with the necessary substitution pattern.

2-Isobutyryl-3-methyl-2-butenenitrile 2-Isopropyl-4-methylnicotinonitrile
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Figure 1: Industrial synthesis workflow for 2-Isopropyl-4-methylnicotinonitrile via
condensation-cyclization.

Spectroscopic Analysis Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural validation. The asymmetry of the pyridine ring and the
distinct alkyl substituents provide a clear fingerprint.

Experimental Protocol:

¢ Solvent: Chloroform-d (CDCIs) is preferred for resolution; DMSO-ds is an alternative if
solubility issues arise (unlikely for this oil).

e Concentration: 10-15 mg in 0.6 mL solvent.

o Reference: TMS (0.00 ppm) or residual CHCIs (7.26 ppm).

Predicted *H NMR Data (400 MHz, CDCls)

The molecule possesses a 2,3,4-substitution pattern, leaving protons only at positions 5 and 6.
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Position

Type

Shift (5
ppm)

Multiplicity

Coupling (J
Hz)

Structural
Logic

H-6

Aromatic

8.50 — 8.60

Doublet (d)

Deshielded
by adjacent
Nitrogen;
typical a-

proton.

H-5

Aromatic

7.10-7.20

Doublet (d)

Shielded
relative to H-
6; couples

only with H-6.

CH (iP1)

Methine

3.30-3.50

Septet (sept)

Deshielded
by aromatic

ring at C2.

CHs (4-Me)

Methyl

2.50 -2.60

Singlet (s)

N/A

Attached to
aromatic C4;
slight
deshielding.

CHs (iPr)

Methyl

1.25-1.35

Doublet (d)

Standard
isopropy!
doublet.

3C NMR Highlights

 Nitrile (-CN): Distinct peak at ~115-117 ppm.

e C2 (Ipso): Deshielded (~165 ppm) due to N and alkyl group.

e C6 (Aromatic): ~150 ppm (a-carbon).

Infrared Spectroscopy (FT-IR)

IR provides a rapid "Go/No-Go" check for the nitrile functional group, which is critical as

hydrolysis (impurity formation) would result in the loss of this band.
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» Diagnostic Band:2220 — 2230 cm~1 (Strong, sharp).
o Interpretation: C=N stretching vibration.
o Pyridine Skeleton: 1580, 1560 cm~t (C=C / C=N stretching).

o Alkyl C-H: 2960 — 2870 cm~1 (Isopropyl/Methyl stretches).

Mass Spectrometry (LC-MS)

 lonization Mode: ESI+ (Electrospray lonization, Positive mode).
e Molecular Formula: CioH12No.

e Exact Mass: 160.10 Da.

e Observed lon: [M+H]* = 161.1 Da.

Fragmentation Logic: Under high collision energy, the isopropyl group is a primary
fragmentation site.

e m/z 161 (Parent) - m/z 146 (Loss of methyl radical from isopropyl).

e m/z 161 — m/z 119 (Loss of propene via McLafferty-type rearrangement, characteristic of
alkyl-substituted aromatics).

Quality Control & Impurity Profiling

In the context of KRAS G12C inhibitor synthesis, three specific impurities must be monitored.
o Regioisomers: Incorrect condensation can lead to 2-methyl-4-isopropyl isomers.

o Detection: Check *H NMR for shifts in the aromatic region. The coupling constant between
H5 and H6 will remain, but chemical shifts will vary slightly.

e Hydrolysis Product (Amide): 2-Isopropyl-4-methylnicotinamide.

o Detection: Disappearance of IR band at 2220 cm~1; appearance of Amide I/l bands (1650-
1690 cm~1).
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 Starting Material: 2-Isobutyryl-3-methyl-2-butenenitrile.[1]

o Detection: Presence of olefinic protons in NMR (if not fully conjugated in the ring) or
distinct aliphatic ketone signals.
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Figure 2: Logical decision tree for QC release of 2-Isopropyl-4-methylnicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 4-Methyl-3-oxopentanenitrile | 29509-06-6 | Benchchem [benchchem.com]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 2-Isopropyl-
4-methylnicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13943180/docs#technical-guide-spectroscopic-
profiling-of-2-isopropyl-4-methylnicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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